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Introduction
Gadopiclenol, sold under brand names such as Vueway™ and Elucirem™, is a next-

generation, high-relaxivity, macrocyclic, non-ionic gadolinium-based contrast agent (GBCA) for

magnetic resonance imaging (MRI).[1][2][3] Its enhanced relaxivity allows for a reduced dose of

gadolinium to be administered to subjects while maintaining or even improving image quality

compared to standard GBCAs.[1][4] These characteristics make it a valuable tool for preclinical

neuroimaging research, where high-resolution visualization of anatomical structures and

pathological processes is critical.

This document provides detailed application notes and protocols for the administration of

Gadopiclenol in preclinical neuroimaging studies, compiled from available safety,

pharmacokinetic, and efficacy data.

Mechanism of Action
Gadopiclenol is a paramagnetic molecule that, when introduced into a magnetic field,

develops a magnetic moment.[5] This moment alters the relaxation rates of nearby water

protons, primarily shortening the spin-lattice (T1) and spin-spin (T2) relaxation times.[5] The

shortening of T1 relaxation time leads to an increase in signal intensity, or brightness, of tissues

where the agent has accumulated.[5][6] Gadopiclenol is designed with a macrocyclic chelate

for stable complexation of the gadolinium ion and circulates in the extracellular fluid.[7][8] It

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1258881?utm_src=pdf-interest
https://www.benchchem.com/product/b1258881?utm_src=pdf-body
https://en.wikipedia.org/wiki/Gadopiclenol
https://pubmed.ncbi.nlm.nih.gov/37921752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11801443/
https://en.wikipedia.org/wiki/Gadopiclenol
https://pubmed.ncbi.nlm.nih.gov/36729404/
https://www.benchchem.com/product/b1258881?utm_src=pdf-body
https://www.benchchem.com/product/b1258881?utm_src=pdf-body
https://www.rxlist.com/vueway-drug.htm
https://www.rxlist.com/vueway-drug.htm
https://www.rxlist.com/vueway-drug.htm
https://braccomr.com/wp-content/uploads/2022/07/2.2.4.1_Gadopiclenol_Draft-USPI.pdf
https://www.benchchem.com/product/b1258881?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-gadopiclenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC11441737/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


does not cross the intact blood-brain barrier, making it an effective agent for visualizing

pathologies characterized by barrier disruption.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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